Cas no 1803870-72-5 (Ethyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate)

• Product Name: Ethyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate
• CAS No: 1803870-72-5
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• CID: 4977471
• Update Time: 2025-05-19

Ethyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate

• Inchi： 1S/C12H15BrO3/c1-2-16-11(15)7-6-9-4-3-5-10(8-14)12(9)13/h3-5,14H,2,6-8H2,1H3
• InChI Key： NWGCNUPXCSDSNF-UHFFFAOYSA-N
• SMILES： BrC1C(CO)=CC=CC=1CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate

Ethyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate (CAS No. 1803870-72-5): A Comprehensive Review in Modern Chemical Biology and Medicinal Chemistry

Ethyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate, identified by its unique CAS number 1803870-72-5, represents a compound of significant interest in the realms of chemical biology and medicinal chemistry. This ester derivative, characterized by its structural complexity and functional diversity, has garnered attention due to its potential applications in the synthesis of bioactive molecules and the development of novel therapeutic agents.

The molecular framework of Ethyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate consists of a propanoate ester moiety linked to a phenyl ring substituted with both a bromine atom at the 2-position and a hydroxymethyl group at the 3-position. This specific arrangement of functional groups imparts unique reactivity and binding properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring aromatic rings with multiple substituents. The presence of both bromine and hydroxymethyl groups in Ethyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate allows for diverse chemical transformations, including nucleophilic substitution reactions, etherification, and condensation reactions. These reactions can be harnessed to generate novel derivatives with tailored biological activities.

One of the most compelling aspects of Ethyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate is its utility as a building block in the synthesis of more complex molecules. For instance, its bromine substituent can serve as a handle for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups at various positions along the molecular structure. Similarly, the hydroxymethyl group can undergo oxidation to form aldehydes or carboxylic acids, or participate in etherification reactions to enhance solubility and bioavailability.

Recent studies have highlighted the importance of such versatile intermediates in drug discovery pipelines. The ability to modify Ethyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate in multiple ways allows researchers to explore a wide spectrum of pharmacological targets. For example, derivatives derived from this compound have shown promise in inhibiting enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory diseases.

The hydroxymethyl group at the 3-position of the phenyl ring is particularly noteworthy, as it can be further functionalized to introduce additional biological relevance. Hydroxymethyl derivatives are known to exhibit various biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. By incorporating Ethyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate into drug design strategies, chemists can leverage these properties to develop novel therapeutic agents with enhanced efficacy and reduced side effects.

Moreover, the bromine atom at the 2-position provides an excellent site for selective modifications. Brominated aromatic compounds are widely used in medicinal chemistry due to their stability and reactivity. The bromine can be displaced by nucleophiles under mild conditions, allowing for precise control over molecular architecture. This feature is particularly useful in designing molecules that require specific spatial arrangements of functional groups to interact effectively with biological targets.

The versatility of Ethyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate is further underscored by its role in synthesizing heterocyclic compounds. Heterocycles are essential components of many bioactive molecules, including pharmaceuticals and natural products. By incorporating this compound into heterocyclic frameworks, researchers can generate novel scaffolds with unique pharmacological profiles. For instance, derivatives featuring benzimidazole or benzofuran rings have shown significant promise in treating neurological disorders and infectious diseases.

In conclusion, Ethyl 3-(2-bromo-3-(hydroxymethyl)phenyl)propanoate (CAS No. 1803870-72-5) stands out as a multifaceted intermediate with broad applications in chemical biology and medicinal chemistry. Its unique structural features enable diverse chemical transformations and biological evaluations, making it an indispensable tool for drug discovery efforts aimed at addressing various therapeutic challenges. As research continues to uncover new synthetic pathways and pharmacological targets, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.